Cas no 2227728-05-2 ((2S)-1-(3-bromo-5-methylthiophen-2-yl)propan-2-ol)

• Product Name: (2S)-1-(3-bromo-5-methylthiophen-2-yl)propan-2-ol
• CAS No: 2227728-05-2
• MF: C₈H₁₁BrOS
• MW: 235.141340494156
• CID: 6482566
• PubChem ID: 165679341
• Update Time: 2025-06-08

(2S)-1-(3-bromo-5-methylthiophen-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-bromo-5-methylthiophen-2-yl)propan-2-ol
• 2227728-05-2
• EN300-1916940

• Inchi： 1S/C8H11BrOS/c1-5(10)3-8-7(9)4-6(2)11-8/h4-5,10H,3H2,1-2H3/t5-/m0/s1
• InChI Key： IXTGAPDVINCLIM-YFKPBYRVSA-N
• SMILES： BrC1C=C(C)SC=1C[C@H](C)O

Computed Properties

• Exact Mass: 233.97140g/mol
• Monoisotopic Mass: 233.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Additional information on (2S)-1-(3-bromo-5-methylthiophen-2-yl)propan-2-ol

Introduction to (2S)-1-(3-bromo-5-methylthiophen-2-yl)propan-2-ol (CAS No. 2227728-05-2)

Chemical compound (2S)-1-(3-bromo-5-methylthiophen-2-yl)propan-2-ol, identified by its CAS number 2227728-05-2, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this compound, particularly the presence of a bromo substituent on the thiophene ring and a chiral center at the propanol moiety, make it a promising candidate for further investigation.

The synthesis of (2S)-1-(3-bromo-5-methylthiophen-2-yl)propan-2-ol involves a series of well-established organic reactions, including bromination and stereoselective reduction. The stereochemistry at the propanol group is crucial, as it can influence the biological activity of the compound. Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for producing enantiomerically pure compounds like this one, which is essential for drug development.

One of the most compelling aspects of (2S)-1-(3-bromo-5-methylthiophen-2-yl)propan-2-ol is its potential as a building block for more complex pharmacological entities. Thiophene derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The bromo substituent on the thiophene ring enhances its reactivity, allowing for further functionalization and the creation of novel drug candidates. This reactivity has been exploited in various synthetic strategies to develop new therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of thiophene-based compounds. Studies have shown that these molecules can interact with multiple biological targets, making them attractive for multitarget drug discovery. For instance, research has demonstrated that certain thiophene derivatives exhibit potent activity against enzymes involved in cancer cell proliferation and apoptosis. The chiral center in (2S)-1-(3-bromo-5-methylthiophen-2-yl)propan-2-ol adds another layer of complexity, as enantiomeric differences can significantly impact biological activity.

The synthesis and characterization of (2S)-1-(3-bromo-5-methylthiophen-2-yl)propan-2-ol have been facilitated by modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed insights into the structure and purity of the compound, which are critical for its further development. Additionally, computational methods like molecular modeling have been employed to predict the interactions between this compound and biological targets.

The potential applications of (2S)-1-(3-bromo-5-methylthiophen-2-yl)propan-2-ol extend beyond traditional pharmaceuticals. It has shown promise in the development of agrochemicals and specialty chemicals due to its unique structural properties. The ability to modify its chemical structure allows for the creation of derivatives with tailored properties for specific applications.

Recent research has also highlighted the importance of green chemistry principles in the synthesis of pharmaceutical compounds. The production of (2S)-1-(3-bromo-5-methylthiophen-2-ylopropanalcohol) has been optimized to minimize waste and reduce environmental impact. This aligns with global efforts to promote sustainable chemical manufacturing practices.

The future prospects for this compound are exciting, with ongoing studies exploring its potential in various therapeutic areas. As our understanding of molecular interactions continues to grow, compounds like this one are likely to play a crucial role in developing innovative treatments for complex diseases.